Emideltide

• CAS No.: 62568-57-4
• Product Name: Emideltide
• Molecular Formula: C35H48N10O15
• Molecular Weight: 848.8 g/mol
• IUPAC Name: (2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]acetyl]amino]acetyl]amino]-3-carboxypropanoyl]amino]propanoyl]amino]-3-hydroxypropanoyl]amino]acetyl]amino]pentanedioic acid
• Standard InChI: InChI=1S/C35H48N10O15/c1-16(41-32(56)20(36)9-18-11-37-21-6-4-3-5-19(18)21)30(54)39-12-25(47)38-13-26(48)44-23(10-29(52)53)34(58)42-17(2)31(55)45-24(15-46)33(57)40-14-27(49)43-22(35(59)60)7-8-28(50)51/h3-6,11,16-17,20,22-24,37,46H,7-10,12-15,36H2,1-2H3,(H,38,47)(H,39,54)(H,40,57)(H,41,56)(H,42,58)(H,43,49)(H,44,48)(H,45,55)(H,50,51)(H,52,53)(H,59,60)/t16-,17-,20-,22-,23-,24-/m0/s1
• Standard InChIKey: ZRZROXNBKJAOKB-GFVHOAGBSA-N
• Isomeric SMILES: C[C@@H](C(=O)NCC(=O)NCC(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C)C(=O)N[C@@H](CO)C(=O)NCC(=O)N[C@@H](CCC(=O)O)C(=O)O)NC(=O)[C@H](CC1=CNC2=CC=CC=C21)N
• SMILES: CC(C(=O)NCC(=O)NCC(=O)NC(CC(=O)O)C(=O)NC(C)C(=O)NC(CO)C(=O)NCC(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N
• Canonical SMILES: CC(C(=O)NCC(=O)NCC(=O)NC(CC(=O)O)C(=O)NC(C)C(=O)NC(CO)C(=O)NCC(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N
• Appearance: Solid powder
• Boiling Point: 1522.7±65.0 °C(Predicted)
• Density: 1.458±0.06 g/cm3(Predicted)
• Description: Emideltide (δ-Sleep Inducing Peptide, DSIP) is a nonapeptide that is found in neurons, peripheral organs, and plasma. This neuropeptide induces mainly delta sleep in mammals. In addition to sleep, the peptide has been observed to affect electrophysiological activity, neurotransmitter levels in the brain, circadian and locomotor patterns, hormonal levels, psychological performance, and the activity of neuropharmacological drugs including their withdrawal. When DSIP is infused into the mesodiencephalic ventricle of recipient rabbits induces spindle and delta EEG activity and reduced motor activities. Emideltide decreases basal corticotropin level and blocks its release and stimulates release of luteinizing hormone. Emideltide has been found to have anticarcinogenic properties. In a study on mice, injecting a preparation of DSIP over the mice's lifetime decreased total spontaneous tumor incidence 2.6-fold. In studies on rats with metaphit-induced epilepsy DSIP acted as an anticonvulsant, significantly decreasing the incidence and duration of fits suggesting DSIP as a potential treatment for epilepsy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: WAGGDASGE
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in water at 0.5mg/ml
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Delta Sleep Inducing Peptide; Delta Sleep Peptide; Delta Sleep-Inducing Peptide; Delta-Sleep Peptide; Delta-Sleep-Inducing Peptide; Delta-Sleep-Inducing-Peptide; DSIP; Peptide, Delta Sleep-Inducing; Peptide, Delta-Sleep; Peptide, Delta-Sleep-Inducing; Sleep-Inducing Peptide, Delta; Trp Ala Gly Gly Asp Ala Ser Gly Glu; Trp-Ala-Gly-Gly-Asp-Ala-Ser-Gly-Glu
• Reference: 1. Roy K, Chauhan G, Kumari P, Wadhwa M, Alam S, Ray K, Panjwani U, Kishore K. Phosphorylated delta sleep inducing peptide restores spatial memory and p-CREB expression by improving sleep architecture at high altitude. Life Sci. 2018 Sep 15;209:282-290. doi: 10.1016/j.lfs.2018.08.026. Epub 2018 Aug 11. PMID: 30107169.; ; 2. Yon L, Feuilloley M, Charnay Y, Vaudry H. Immunohistochemical localization of delta sleep-inducing peptide-like immunoreactivity in the central nervous system and pituitary of the frog Rana ridibunda. Neuroscience. 1992;47(1):221-40. doi: 10.1016/0306-4522(92)90135-o. PMID: 1315935.; ; 3. Sukhanova TV, Artyukhov AA, Gurevich YM, Semenikhina MA, Prudchenko IA, Shtilman MI, Markvicheva EA. Delta-sleep inducing peptide entrapment in the charged macroporous matrices. Mater Sci Eng C Mater Biol Appl. 2014 Sep;42:461-5. doi: 10.1016/j.msec.2014.05.059. Epub 2014 Jun 6. PMID: 25063142.; ; 4. Bobyntsev II, Kryukov AA, Belykh AE, Dudka VT. Effect of Delta Sleep-Inducing Peptide on Functional State of Hepatocytes in Rats During Restraint Stress. Bull Exp Biol Med. 2016 Feb;160(4):421-4. doi: 10.1007/s10517-016-3186-8. Epub 2016 Feb 23. PMID: 26902351.; ; 5. Koplik EV, Umryukhin PE, Konorova IL, Terekhina OL, Mikhaleva II, Gannushkina IV, Sudakov KV. Delta sleep-inducing peptide and Deltaran: potential approaches to antistress protection. Neurosci Behav Physiol. 2008 Nov;38(9):953-7. doi: 10.1007/s11055-008-9076-4. PMID: 18975104.
• PubChem Compound: 68816
• Last Modified: Nov 11 2021